Cas no 62027-35-4 (Benzo[f]quinoline, 1-(4-nitrophenyl)-3-(4-phenyl-2-quinolinyl)-)
62027-35-4 structure
Product Name:Benzo[f]quinoline, 1-(4-nitrophenyl)-3-(4-phenyl-2-quinolinyl)-
CAS No:62027-35-4
MF:C34H21N3O2
MW:503.549447774887
CID:1634869
Update Time:2024-09-12
Benzo[f]quinoline, 1-(4-nitrophenyl)-3-(4-phenyl-2-quinolinyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzo[f]quinoline, 1-(4-nitrophenyl)-3-(4-phenyl-2-quinolinyl)-
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- Inchi: 1S/C34H21N3O2/c38-37(39)25-17-14-24(15-18-25)29-21-33(36-31-19-16-23-10-4-5-11-26(23)34(29)31)32-20-28(22-8-2-1-3-9-22)27-12-6-7-13-30(27)35-32/h1-21H
- InChI Key: YVVVJAVKCBGPCO-UHFFFAOYSA-N
- SMILES: N1C2C(=C3C=CC=CC3=CC=2)C(C2=CC=C([N+]([O-])=O)C=C2)=CC=1C1C=C(C2=CC=CC=C2)C2C(N=1)=CC=CC=2
Computed Properties
- Exact Mass: 503.16353
Experimental Properties
- Density: 1.304±0.06 g/cm3(Predicted)
- Melting Point: 340-341 °C(Solv: 1,4-dioxane (123-91-1))
- Boiling Point: 713.9±60.0 °C(Predicted)
- PSA: 68.92
- pka: 1.58±0.61(Predicted)
Benzo[f]quinoline, 1-(4-nitrophenyl)-3-(4-phenyl-2-quinolinyl)- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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